Cas no 1012070-86-8 (Methyl 3-(4-hydroxyphenyl)hex-5-enoate)

• Product Name: Methyl 3-(4-hydroxyphenyl)hex-5-enoate
• CAS No: 1012070-86-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 2126617
• Update Time: 2023-08-04

Methyl 3-(4-hydroxyphenyl)hex-5-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxyphenyl)hex-5-enoate
• Methyl 3-(4-hydroxyphenyl)hex-5-enoate

• Inchi： 1S/C13H16O3/c1-3-4-11(9-13(15)16-2)10-5-7-12(14)8-6-10/h3,5-8,11,14H,1,4,9H2,2H3
• InChI Key： TYIMZMJHHWZEQU-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC(=CC=1)O)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 229
• Topological Polar Surface Area: 46.5